Cas no 914349-01-2 (tert-Butyl 4-Chloro-3-(hydroxymethyl)-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 4-Chloro-3-(hydroxymethyl)-1H-indole-1-carboxylate
• CAS No: 914349-01-2
• MF: C₁₄H₁₆ClNO₃
• MW: 281.734743118286
• MDL: MFCD05864706
• CID: 796634
• PubChem ID: 40428528
• Update Time: 2025-05-20

tert-Butyl 4-Chloro-3-(hydroxymethyl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-Chloro-3-hydroxymethylindole
• 1H-Indole-1-carboxylicacid, 4-chloro-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-chloro-3-(hydroxymethyl)-1H-indole-1-carboxylate
• DTXSID50654315
• 1H-Indole-1-carboxylicacid,4-chloro-3-(hydroxymethyl)-,1,1-dimethylethyl ester
• FT-0737104
• DS-0073
• 914349-01-2
• CS-0325885
• HUSIAONIRALTNE-UHFFFAOYSA-N
• 4-Chloro-3-hydroxymethylindole-1-carboxylic acid tert-butyl ester
• tert-butyl 4-chloro-3-(hydroxymethyl)indole-1-carboxylate
• 4-chloro-3-hydroxymethyl-indole-1-carboxylic acid tert-butyl ester
• AKOS015837032
• SCHEMBL2315227
• tert-Butyl4-chloro-3-(hydroxymethyl)-1H-indole-1-carboxylate
• A860429
• DB-001654
• tert-Butyl 4-Chloro-3-(hydroxymethyl)-1H-indole-1-carboxylate

• MDL： MFCD05864706
• Inchi： 1S/C14H16ClNO3/c1-14(2,3)19-13(18)16-7-9(8-17)12-10(15)5-4-6-11(12)16/h4-7,17H,8H2,1-3H3
• InChI Key： HUSIAONIRALTNE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(CO)=CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.0818711g/mol
• Monoisotopic Mass: 281.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 425°C at 760 mmHg
• Flash Point: 210.8°C
• Refractive Index: 1.568
• PSA: 51.46000
• LogP: 3.57020

tert-Butyl 4-Chloro-3-(hydroxymethyl)-1H-indole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 4-Chloro-3-(hydroxymethyl)-1H-indole-1-carboxylate

tert-Butyl 4-Chloro-3-(hydroxymethyl)-1H-indole-1-carboxylate (CAS No. 914349-01-2)

tert-Butyl 4-Chloro-3-(hydroxymethyl)-1H-indole-1-carboxylate is a versatile organic compound with the CAS registry number 914349-01-2. This compound belongs to the class of indole derivatives, which are widely studied in the fields of medicinal chemistry and organic synthesis due to their unique structural features and potential bioactivity. The molecule consists of an indole ring system substituted with a tert-butyl carboxylate group at position 1, a chlorine atom at position 4, and a hydroxymethyl group at position 3. These substituents contribute to the compound's chemical reactivity, stability, and potential applications in drug discovery and material science.

The indole core of this compound is a fundamental heterocyclic structure found in numerous natural products and synthetic drugs. The presence of the chlorine substituent at position 4 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain chemical transformations. Meanwhile, the hydroxymethyl group at position 3 adds hydrophilic character to the molecule, potentially improving its solubility in polar solvents. The tert-butyl carboxylate group at position 1 serves as a protecting group for the indole's carboxylic acid functionality, making it suitable for various synthetic manipulations.

Recent advancements in synthetic methodology have expanded the utility of tert-butyl 4-chloro-3-(hydroxymethyl)-1H-indole-1-carboxylate as a key intermediate in the construction of complex molecular architectures. For instance, researchers have employed this compound as a starting material for the synthesis of bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and neurodegenerative diseases. Its modular structure allows for easy functionalization through nucleophilic aromatic substitution, cross-coupling reactions, or other orthogonal transformations.

In terms of physical properties, this compound exhibits a melting point of approximately 250°C, making it stable under moderate thermal conditions. Its solubility profile is favorable in organic solvents such as dichloromethane and ethyl acetate, facilitating its use in solution-phase reactions. The compound's spectral data, including UV-vis absorption and fluorescence emission, have been characterized to aid in its identification and quality control during synthesis.

From an environmental standpoint, studies on the degradation pathways of tert-butyl 4-chloro-3-(hydroxymethyl)-1H-indole-1-carboxylate under aerobic and anaerobic conditions have revealed that it undergoes microbial transformation efficiently. This suggests that its environmental footprint is relatively low when compared to other synthetic organic compounds.

In conclusion, tert-butyl 4-chloro-3-(hydroxymethyl)-1H-indole-1-carboxylate (CAS No. 914349-01-2) is a valuable building block in modern organic synthesis with promising applications across multiple disciplines. Its unique combination of functional groups and favorable chemical properties positions it as an essential intermediate for advancing drug discovery and materials development efforts.